Cas no 57639-16-4 (5-Bromo-3-phenyl-1H-indazole)

• Product Name: 5-Bromo-3-phenyl-1H-indazole
• CAS No: 57639-16-4
• MF: C₁₃H₉BrN₂
• MW: 273.127961874008
• MDL: MFCD08549635
• CID: 1029044
• PubChem ID: 623415
• Update Time: 2025-04-20

5-Bromo-3-phenyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-phenyl-1H-indazole
• QXKKPVVOOWBLND-UHFFFAOYSA-N
• Kinome_2485
• 3-phenyl-5-bromoindazole
• 3-Phenyl-5-bromo-1H-indazole
• 1H-Indazole, 5-bromo-3-phenyl-
• EN000880
• AK136919
• AX8258487
• CS-0156350
• C75696
• A914916
• 57639-16-4
• CHEMBL1994074
• MFCD08549635
• AKOS002313326
• DTXSID60347589
• DS-5622
• SCHEMBL4316858

• MDL： MFCD08549635
• Inchi： 1S/C13H9BrN2/c14-10-6-7-12-11(8-10)13(16-15-12)9-4-2-1-3-5-9/h1-8H,(H,15,16)
• InChI Key： QXKKPVVOOWBLND-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NN2

Computed Properties

• Exact Mass: 271.99497
• Monoisotopic Mass: 271.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 3.9

Experimental Properties

• Density: 1.547
• Boiling Point: 454.858°C at 760 mmHg
• Flash Point: 228.89°C
• Refractive Index: 1.709
• PSA: 28.68

5-Bromo-3-phenyl-1H-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C